Benzyl (S)-(-)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate p-toluenesulfonic acid salt

• IUPAC Name: benzyl (3S)-1,2,3,4-tetrahydroisoquinoline-3-carboxylate;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C17H17NO2.C7H8O3S/c19-17(20-12-13-6-2-1-3-7-13)16-10-14-8-4-5-9-15(14)11-18-16;1-6-2-4-7(5-3-6)11(8,9)10/h1-9,16,18H,10-12H2;2-5H,1H3,(H,8,9,10)/t16-;/m0./s1
• InChI Key: PSMBIFNNFMRIMV-NTISSMGPSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1C(NCC2=CC=CC=C21)C(=O)OCC3=CC=CC=C3
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1[C@H](NCC2=CC=CC=C21)C(=O)OCC3=CC=CC=C3
• Molecular Formula: C24H25NO5S
• Molecular Weight: 439.5 g/mol
• CAS RN: 77497-97-3

Description

The compound is a derivative of tetrahydroquinoline, a saturated N-heterocycle that is of significant interest in medicinal chemistry due to its presence in various biologically active compounds. The specific salt form mentioned suggests a chiral tetrahydroisoquinoline structure that has been functionalized and exists as a salt with p-toluenesulfonic acid, indicating potential for increased solubility and stability.

Synthesis Analysis

The synthesis of related tetrahydroquinoline derivatives has been explored in the literature. For instance, a ruthenium-catalyzed dehydrogenative β-benzylation of 1,2,3,4-tetrahydroquinolines with aryl aldehydes has been reported, which provides access to β-benzylated quinolines. This method employs [RuCl2(p-cymene)]2 as a catalyst and O2 as an oxidant, demonstrating a step- and atom-economic process with excellent functional group tolerance and chemoselectivity . Additionally, the acid-catalyzed cyclization of p-toluenesulfonamides of N-benzyl aminoacetaldehyde derivatives leads to 3-substituted tetrahydroisoquinolines, which can be further transformed into related tetrahydroisoquinolines . These methods highlight the versatility and efficiency of synthesizing tetrahydroquinoline derivatives, which could be applicable to the synthesis of the compound .

Molecular Structure Analysis

The molecular structure of benzyl (S)-(-)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate p-toluenesulfonic acid salt would include a tetrahydroisoquinoline core with a benzyl group and a carboxylate moiety. The presence of the chiral center suggests that the compound could exhibit stereoisomerism, which is crucial for its biological activity. The p-toluenesulfonic acid salt form implies that the compound has been protonated at a basic site, likely the nitrogen atom of the isoquinoline ring, to form a more stable and soluble salt.

Chemical Reactions Analysis

The tetrahydroquinoline derivatives are known to participate in various chemical reactions. For example, the [4+2] cycloaddition between enamines and benzylideneanilines to synthesize 1,2,3,4-tetrahydroquinoline derivatives has been described, where the reaction is facilitated by acetic acid or methanol containing a catalytic amount of p-toluenesulfonic acid . This indicates that tetrahydroquinoline derivatives can be synthesized through cycloaddition reactions and that p-toluenesulfonic acid can act as a catalyst in these processes.

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of benzyl (S)-(-)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate p-toluenesulfonic acid salt are not detailed in the provided papers, we can infer that the salt form would likely have improved solubility in polar solvents compared to the free base. The presence of the benzyl group and the carboxylate moiety would influence the compound's lipophilicity and potentially its interaction with biological targets. The chiral nature of the compound would also be expected to affect its pharmacokinetic and pharmacodynamic properties, as enantiomers can exhibit different biological activities.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Tetrahydroisoquinolines : Acid-catalyzed cyclization of intermediates related to Benzyl (S)-(-)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate p-toluenesulfonic acid salt leads to the production of 3-substituted tetrahydroisoquinolines, useful in further chemical transformations (Ponzo & Kaufman, 1995).
• Production of Tetrahydroquinoline Derivatives : This compound is used in [4+2] cycloaddition reactions with enamines, yielding tetrahydroquinoline derivatives in significant yields (Nomura, Kimura, Takeuchi, & Tomoda, 1978).

Pharmaceutical Applications

• Facilitation of Domino Povarov Reactions : The compound acts as a catalyst in domino Povarov reactions involving arylamines, methyl propiolates, and aromatic aldehydes to produce polysubstituted 1,2,3,4-tetrahydroquinolines (Sun, Gao, Wu, & Yan, 2012).
• Antifungal Activity : Derivatives of this compound have shown potential antifungal activity, especially the hexamethyleneimide derivative effective at specific concentrations (Surikova et al., 2010).

Material Science and Organic Chemistry

• Synthesis of Isoquinoline Derivatives : The compound aids in the synthesis of various isoquinoline derivatives, which are important in material science and organic chemistry (Snieckus & Miah, 2016).
• Role in Asymmetric Transformation : It plays a significant role in the asymmetric transformation of tetrahydro-3-isoquinolinecarboxylic acid, which is crucial in synthesizing optically active compounds (Shiraiwa, Furukawa, Tsuchida, Sakata, Sunami, & Kurokawa, 1991).

Catalysis and Chemical Reactions

• Microwave-Assisted Synthesis : The compound is used in microwave-assisted synthesis methods, improving yields and reducing reaction times (Hong, 2009).
• Dehydrogenative β-Benzylation : It's involved in Ruthenium-Catalyzed Dehydrogenative β-Benzylation of tetrahydroquinolines, an important process in organic chemistry (Tan, Jiang, & Zhang, 2016).

Mechanism of Action

In addition, sulfonic acids are often used as the final salt form of the drug substance due to improved chemical properties or bioavailability . The presence of any residual alcohols from synthetic reaction or recrystallization steps may result in the formation of alkyl esters of the sulfonic acids . Many of these mesylate, besylate, or tosylate esters are known to be genotoxic, while others are potentially genotoxic, requiring monitoring in the drug substance and drug product .

Safety and Hazards

“Benzyl (S)-(-)-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate p-toluenesulfonic acid salt” is considered hazardous. Personal protective equipment/face protection should be worn and adequate ventilation should be ensured. It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided.